(4-chlorophenyl)(3-piperidinyl)methanone hydrochloride

• IUPAC Name: (4-chlorophenyl)-piperidin-3-ylmethanone
• InChI: InChI=1S/C12H14ClNO/c13-11-5-3-9(4-6-11)12(15)10-2-1-7-14-8-10/h3-6,10,14H,1-2,7-8H2
• InChI Key: IXWBWTMJACOQNG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H14ClNO
• Molecular Weight: 223.70 g/mol

Description

(4-chlorophenyl)(3-piperidinyl)methanone hydrochloride, commonly known as Ketamine, is a dissociative anesthetic drug that has been used for both human and veterinary purposes. It was first synthesized in 1962 by Calvin Stevens and has since been used as an anesthetic in surgery and pain management. In recent years, Ketamine has also gained attention for its potential therapeutic uses in treating depression, anxiety, and other mental health disorders.

Mechanism of Action

Ketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor in the brain, which is involved in the regulation of mood and emotion. This blockade leads to an increase in the release of glutamate and other neurotransmitters, which can help to restore neural plasticity and promote the growth of new neural connections. Ketamine also activates the AMPA receptor, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and Physiological Effects:
Ketamine has been shown to have a number of biochemical and physiological effects, including increased heart rate and blood pressure, respiratory depression, and analgesia. It can also cause dissociative effects, such as feelings of detachment from the body and the environment. These effects are thought to be mediated by the drug's action on the NMDA and AMPA receptors in the brain.

Advantages and Limitations for Lab Experiments

Ketamine has several advantages for use in laboratory experiments. It is relatively easy to administer and has a rapid onset of action, making it useful for studying the acute effects of the drug. It also has a wide therapeutic index, meaning that it can be used at a range of doses without causing serious adverse effects. However, Ketamine can be difficult to work with due to its high volatility and potential for abuse.

Future Directions

There are several areas of future research for Ketamine. One area of interest is the development of new formulations and delivery methods that can enhance the therapeutic effects of the drug while minimizing its side effects. Another area of interest is the exploration of the long-term effects of Ketamine use, particularly in terms of its potential for addiction and abuse. Finally, there is a need for further research into the underlying mechanisms of Ketamine's therapeutic effects, which could lead to the development of new treatments for a range of mental health disorders.

Scientific Research Applications

Ketamine has been extensively studied for its potential therapeutic uses in treating depression, anxiety, and other mental health disorders. Research has shown that Ketamine can rapidly reduce symptoms of depression and suicidal ideation, with effects lasting for several days to weeks after a single dose. It has also been shown to be effective in treating post-traumatic stress disorder (PTSD), obsessive-compulsive disorder (OCD), and chronic pain.